Cas no 1257535-06-0 (3-bromo-4-fluorobenzene-1,2-diamine)

• Product Name: 3-bromo-4-fluorobenzene-1,2-diamine
• CAS No: 1257535-06-0
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD18071059
• CID: 1218391
• PubChem ID: 53395390
• Update Time: 2025-04-20

3-bromo-4-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluorobenzene-1,2-diamine
• 3-Bromo-4-fluoro-benzene-1,2-diamine
• CS-0098679
• 1257535-06-0
• SCHEMBL15231722
• 1,2-Benzenediamine, 3-bromo-4-fluoro-
• 3-Bromo-1,2-diamino-4-fluorobenzene
• PS-8117
• AKOS024262430
• 3-Bromo-4-fluoro-benzene-1,2-diamine, AldrichCPR
• TVBIACHAJVSZDK-UHFFFAOYSA-N
• TD8201
• DTXSID70694132
• SB32291
• MFCD18071059

• MDL： MFCD18071059
• Inchi： 1S/C6H6BrFN2/c7-5-3(8)1-2-4(9)6(5)10/h1-2H,9-10H2
• InChI Key： TVBIACHAJVSZDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1N)N)F

Computed Properties

• Exact Mass: 203.96984g/mol
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 298.1±35.0 °C at 760 mmHg
• Flash Point: 134.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-bromo-4-fluorobenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines